Cas no 94021-13-3 (Phenol,4,4'-thiobis[6-(1,1-dimethylethyl)-2,3-dimethyl-)

Phenol,4,4'-thiobis[6-(1,1-dimethylethyl)-2,3-dimethyl- structure
94021-13-3 structure
Product Name:Phenol,4,4'-thiobis[6-(1,1-dimethylethyl)-2,3-dimethyl-
CAS No:94021-13-3
MF:C24H34O2S
MW:386.590566158295
CID:810429
PubChem ID:44150708
Update Time:2025-04-19

Phenol,4,4'-thiobis[6-(1,1-dimethylethyl)-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4,4'-thiobis[6-tert-butyl-2,3-xylenol]
    • 6-tert-butyl-4-(5-tert-butyl-4-hydroxy-2,3-dimethylphenyl)sulfanyl-2,3-dimethylphenol
    • 94021-13-3
    • EINECS 301-406-3
    • 4,4'-Thiobis(6-tert-butyl-2,3-xylenol)
    • NS00039890
    • DTXSID20240229
    • Phenol,4,4'-thiobis[6-(1,1-dimethylethyl)-2,3-dimethyl-
    • Inchi: 1S/C24H34O2S/c1-13-15(3)21(25)17(23(5,6)7)11-19(13)27-20-12-18(24(8,9)10)22(26)16(4)14(20)2/h11-12,25-26H,1-10H3
    • InChI Key: RLBFJDVQZTVRMU-UHFFFAOYSA-N
    • SMILES: S(C1C(C)=C(C)C(=C(C=1)C(C)(C)C)O)C1C(C)=C(C)C(=C(C=1)C(C)(C)C)O

Computed Properties

  • Exact Mass: 386.228
  • Monoisotopic Mass: 386.228
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.8A^2
  • XLogP3: 8.1
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